![molecular formula C13H9FO3 B6377848 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% CAS No. 1261902-59-3](/img/structure/B6377848.png)
6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% (6-FHPF-95) is a chemical compound with a wide range of applications in the scientific research field. It is a synthetic intermediate used in the production of various pharmaceuticals and drugs, as well as in the synthesis of fluorescent probes and fluorescent dyes. 6-FHPF-95 is also used in the synthesis of a variety of organic compounds, such as acids, amines, and aldehydes. This compound has been studied extensively in recent years, and its structure and properties have been determined.
Mechanism of Action
The mechanism of action of 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% has not been fully elucidated. However, it is believed to act as a substrate for enzymes involved in the synthesis of various biomolecules. It is also believed to interact with proteins and other molecules in the cell, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% are not fully understood. However, it has been shown to interact with various cellular components, such as proteins and enzymes. It has also been shown to affect the activity of various enzymes, leading to changes in their activity and resulting in changes in the biochemical and physiological processes in the cell.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% in laboratory experiments include its availability, low cost, and ease of synthesis. It is also relatively stable, making it suitable for long-term storage. However, it is not suitable for use in humans, as it is toxic and may cause adverse reactions.
Future Directions
The future directions for 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% include further studies on its mechanism of action and its biochemical and physiological effects. In addition, further research is needed to determine its potential applications in the pharmaceutical and drug industries. The development of new synthetic methods for the production of 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% is also an area of research that should be explored. Additionally, further research is needed to determine the potential uses of 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% in the synthesis of other organic compounds and fluorescent probes.
Synthesis Methods
6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% is synthesized using a reaction between 5-fluoro-2-hydroxyphenylacetic acid and formaldehyde in the presence of a base. The reaction is carried out in aqueous solution at a temperature of about 70°C for a period of about two hours. The product is then purified by precipitation, filtration, and recrystallization.
Scientific Research Applications
6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% has a wide range of applications in the scientific research field. It is used as a fluorescent probe in the detection of various biological molecules, such as proteins, DNA, and RNA. It is also used in the synthesis of fluorescent dyes, which are used in a variety of applications, such as immunofluorescence and flow cytometry. In addition, 6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol, 95% is used in the synthesis of a variety of organic compounds, such as acids, amines, and aldehydes.
properties
IUPAC Name |
3-(5-fluoro-2-hydroxyphenyl)-2-hydroxybenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-9-4-5-12(16)11(6-9)10-3-1-2-8(7-15)13(10)17/h1-7,16-17H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGDIQSYHVHIWIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C2=C(C=CC(=C2)F)O)O)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20685111 |
Source
|
Record name | 5'-Fluoro-2,2'-dihydroxy[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20685111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(5-Fluoro-2-hydroxyphenyl)-2-formylphenol | |
CAS RN |
1261902-59-3 |
Source
|
Record name | 5'-Fluoro-2,2'-dihydroxy[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20685111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.